Cas no 1415303-43-3 ((S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt)

• Product Name: (S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt
• CAS No: 1415303-43-3
• MF: C₈H₁₀ClF₂N
• MW: 193.6215
• MDL: MFCD12757704
• CID: 1082725
• PubChem ID: 53484730
• Update Time: 2025-06-14

(S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,3-Difluorophenyl)ethanamine hydrochloride
• (1S)-1-(2,3-difluorophenyl)ethanamine,hydrochloride
• (S)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE-HCl
• BDCJXEVNICFRSL-JEDNCBNOSA-N
• PC48544
• BC256901
• ST2401640
• (1R)-1-(2,3-Difluorophenyl)ethylamine hydrochloride
• (R)-2,3-Difluoro-alpha-methylbenzylamine hydrochloride
• Benzenemethanamine, 2,3-difluoro-alpha-methyl-, hydrochloride (1:1), (alphaS)-
• 1415303-43-3
• (1S)-1-(2,3-difluorophenyl)ethanamine;hydrochloride
• (1S)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE HYDROCHLORIDE
• DS-14074
• (S)-1-(2,3-DIFLUOROPHENYL)ETHANAMINE HCl
• SCHEMBL14120931
• DS-019075
• MFCD12757704
• (S)-1-(2,3-difluorophenyl)ethan-1-amine hydrochloride
• AKOS015923176
• CS-0158273
• (S)-1-(2,3-DIFLUOROPHENYL)ETHANAMINEhydrochloride
• (S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt

• MDL： MFCD12757704
• Inchi： 1S/C8H9F2N.ClH/c1-5(11)6-3-2-4-7(9)8(6)10;/h2-5H,11H2,1H3;1H/t5-;/m0./s1
• InChI Key： BDCJXEVNICFRSL-JEDNCBNOSA-N
• SMILES： Cl[H].FC1C(=C([H])C([H])=C([H])C=1[C@]([H])(C([H])([H])[H])N([H])[H])F

Computed Properties

• Exact Mass: 193.0469833g/mol
• Monoisotopic Mass: 193.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt

Recent Advances in the Study of (S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt (CAS: 1415303-43-3)

The compound (S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt (CAS: 1415303-43-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its difluorophenyl moiety, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Recent studies have focused on its enantioselective synthesis, pharmacological properties, and applications in drug discovery.

One of the most notable advancements in the synthesis of (S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt involves the use of asymmetric hydrogenation techniques. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient catalytic system employing chiral ruthenium complexes, achieving high enantiomeric excess (ee > 99%) and excellent yields. This method addresses previous challenges related to scalability and cost-effectiveness, making it a viable option for industrial-scale production.

Pharmacological investigations have revealed that this compound exhibits high affinity for specific neurotransmitter receptors, particularly those implicated in neurodegenerative diseases. In vitro studies using human neuronal cell lines have shown that (S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt modulates dopamine and serotonin receptors, suggesting its potential utility in treating Parkinson's disease and depression. These findings were further corroborated by in vivo models, where the compound demonstrated improved blood-brain barrier permeability compared to its non-fluorinated analogs.

In addition to its therapeutic potential, recent research has explored the role of (S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt as a building block for more complex pharmaceutical agents. A collaborative study between academic and industrial researchers highlighted its incorporation into novel kinase inhibitors, which are currently under preclinical evaluation for oncology applications. The difluorophenyl group was found to enhance the metabolic stability and binding affinity of these inhibitors, underscoring the compound's versatility in drug design.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of (S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt. Recent pharmacokinetic studies have identified rapid clearance rates in rodent models, prompting investigations into prodrug strategies and formulation improvements. Researchers are also exploring the compound's potential off-target effects, with preliminary data indicating a need for further structural modifications to enhance selectivity.

In conclusion, (S)-1-(2,3-Difluorophenyl)ethanamine Hydrochloric Acid Salt (CAS: 1415303-43-3) represents a valuable scaffold in modern medicinal chemistry. Its applications span from CNS therapeutics to oncology, driven by advances in synthetic methodologies and a deeper understanding of its pharmacological mechanisms. Future research directions will likely focus on addressing its pharmacokinetic limitations and expanding its utility in targeted drug delivery systems.